Cas no 15771-22-9 (Bicyclo[2.2.2]octane-1,4-dicarboxylic acid, 2,5-dioxo-)

• Product Name: Bicyclo[2.2.2]octane-1,4-dicarboxylic acid, 2,5-dioxo-
• CAS No: 15771-22-9
• MF: C₁₀H₁₀O₆
• MW: 226.182803630829
• CID: 1335065
• PubChem ID: 2825217
• Update Time: 2025-04-20

Bicyclo[2.2.2]octane-1,4-dicarboxylic acid, 2,5-dioxo- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.2]octane-1,4-dicarboxylic acid, 2,5-dioxo-
• 2,5-dioxobicyclo[2.2.2]octane-1,4-dicarboxylic acid
• IDI1_015960
• SCHEMBL3482813
• Oprea1_432923
• 15771-22-9
• CCG-43654
• HMS1443P19
• Maybridge3_004573
• DTXSID70385033
• SR-01000633556-1
• CHEMBL1205410

• Inchi： 1S/C10H10O6/c11-5-4-10(8(15)16)2-1-9(5,7(13)14)3-6(10)12/h1-4H2,(H,13,14)(H,15,16)
• InChI Key： XQIBGVDOSWYGGA-UHFFFAOYSA-N
• SMILES： O=C1CC2(C(=O)O)C(CC1(C(=O)O)CC2)=O

Computed Properties

• Exact Mass: 226.0477
• Monoisotopic Mass: 226.04773803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 108.74